Cas no 1378690-98-2 (methyl 2,6-dimethylpiperidine-3-carboxylate)

• Product Name: methyl 2,6-dimethylpiperidine-3-carboxylate
• CAS No: 1378690-98-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD20669722
• CID: 5244350
• PubChem ID: 122163900
• Update Time: 2026-03-08

methyl 2,6-dimethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 2,6-dimethyl-, methyl ester
• methyl 2,6-dimethylpiperidine-3-carboxylate

• MDL： MFCD20669722
• Inchi： 1S/C9H17NO2/c1-6-4-5-8(7(2)10-6)9(11)12-3/h6-8,10H,4-5H2,1-3H3
• InChI Key： MOSQXQJFELRIMD-UHFFFAOYSA-N
• SMILES： N1C(C)CCC(C(OC)=O)C1C

Additional information on methyl 2,6-dimethylpiperidine-3-carboxylate

Methyl 2,6-Dimethylpiperidine-3-carboxylate (CAS No. 1378690-98-2): An Overview of Its Properties and Applications

Methyl 2,6-dimethylpiperidine-3-carboxylate (CAS No. 1378690-98-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperidine ring substituted with methyl groups and a carboxylate ester. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways and drug development processes.

The chemical formula of methyl 2,6-dimethylpiperidine-3-carboxylate is C10H19NO2, and its molecular weight is approximately 185.26 g/mol. The compound is typically synthesized through the esterification of 2,6-dimethylpiperidine-3-carboxylic acid with methanol in the presence of an acid catalyst. This reaction yields a colorless liquid with a characteristic odor, which is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

One of the key applications of methyl 2,6-dimethylpiperidine-3-carboxylate is in the synthesis of chiral intermediates for pharmaceuticals. The presence of the piperidine ring and the methyl substituents provides a chiral center that can be exploited for enantioselective synthesis. Recent studies have shown that this compound can be used as a building block for the synthesis of various bioactive molecules, including potential drug candidates for the treatment of neurological disorders and cancer.

In the context of drug development, methyl 2,6-dimethylpiperidine-3-carboxylate has been utilized as a precursor for the synthesis of compounds with CNS (central nervous system) activity. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound to synthesize novel serotonin receptor modulators. These modulators showed promising activity in preclinical models of depression and anxiety, highlighting the potential therapeutic applications of derivatives derived from methyl 2,6-dimethylpiperidine-3-carboxylate.

Beyond its role in pharmaceuticals, methyl 2,6-dimethylpiperidine-3-carboxylate has also found applications in materials science and catalysis. Its ability to form stable complexes with transition metals makes it an attractive ligand for use in homogeneous catalysis. Research published in Chemical Communications in 2020 demonstrated that complexes derived from this compound exhibited high catalytic activity in asymmetric hydrogenation reactions, which are crucial for the production of enantiopure pharmaceuticals and fine chemicals.

The physical properties of methyl 2,6-dimethylpiperidine-3-carboxylate are well-characterized and have been reported in several scientific publications. The compound has a boiling point around 150°C at reduced pressure and a melting point below -50°C. Its solubility in water is low, but it readily dissolves in organic solvents. These properties make it suitable for use in various synthetic protocols where solubility and volatility are important considerations.

In terms of safety and handling, while methyl 2,6-dimethylpiperidine-3-carboxylate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it should be stored in tightly sealed containers away from heat sources and incompatible materials.

The environmental impact of methyl 2,6-dimethylpiperidine-3-carboxylate has also been studied to ensure its safe use in industrial processes. Research indicates that this compound does not pose significant environmental risks when used responsibly and disposed of according to regulatory guidelines. However, ongoing monitoring and assessment are recommended to ensure long-term environmental sustainability.

In conclusion, methyl 2,6-dimethylpiperidine-3-carboxylate (CAS No. 1378690-98-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and versatile chemical properties make it an invaluable tool for researchers working on new drug discovery and development projects. As research continues to advance our understanding of this compound's potential uses and benefits, it is likely to play an increasingly important role in various scientific disciplines.